Cas no 1122-04-9 (3,5-dimethyl-4-nitroso-1H-pyrazole)

• Product Name: 3,5-dimethyl-4-nitroso-1H-pyrazole
• CAS No: 1122-04-9
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 1199838
• Update Time: 2024-08-02

3,5-dimethyl-4-nitroso-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-nitroso-1H-pyrazole
• 1H-pyrazole, 3,5-dimethyl-4-nitroso-
• 3,5-Dimethyl-4-nitrosopyrazole
• .3,5-Dimethyl-4-nitroso-1H-pyrazol
• .3,5-dimethyl-4-nitroso-1H-pyrazole
• .3,5-Dimethyl-4-nitroso-pyrazol
• .4-Nitroso-3,5-dimethylpyrazol
• 3,5-dimetil-4-nitrosopirazolo

• Inchi： 1S/C5H7N3O/c1-3-5(8-9)4(2)7-6-3/h1-2H3,(H,6,7)
• InChI Key： YATNSGHJIRFYKI-UHFFFAOYSA-N
• SMILES： N1C(C)=C(N=O)C(C)=N1

Computed Properties

• Exact Mass: 125.05900
• Monoisotopic Mass: 125.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.33
• Boiling Point: 336.5°C at 760 mmHg
• Flash Point: 157.3°C
• Refractive Index: 1.612
• PSA: 58.11000
• LogP: 1.42440